2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone

• IUPAC Name: 2-amino-1-(4-bromopiperidin-1-yl)ethanone
• InChI: InChI=1S/C7H13BrN2O/c8-6-1-3-10(4-2-6)7(11)5-9/h6H,1-5,9H2
• InChI Key: VTFRGDLJFHOYTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1Br)C(=O)CN
• Molecular Formula: C7H13BrN2O
• Molecular Weight: 221.09 g/mol

Description

2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone is a chemical compound offered for research and development purposes. As a piperidine-based building block, this molecule features both a reactive bromo substituent and an amino-functionalized ketone group. These functional groups make it a versatile intermediate in organic synthesis, particularly in the development of more complex molecules for pharmaceutical and chemical research . The 4-bromo-piperidine scaffold is a structure of interest in medicinal chemistry for constructing compounds with potential biological activity. This product is strictly for laboratory research use by trained professionals. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with care, consulting the safety data sheet (SDS) and adhering to all relevant laboratory safety protocols before use. Specific data for this exact compound (such as melting point, solubility, and toxicity) is not currently available in the searched literature, and its properties should be experimentally determined and verified by the purchaser.

Preparation Methods

Alkylation of Nitriles Followed by Hydrolysis

A foundational approach involves the alkylation of nitriles to generate ketone intermediates. For example, 1-(4-bromo-piperidin-1-yl)-acetonitrile is treated with n-butylmagnesium chloride (n-BuMgCl) in toluene, forming an imine intermediate that undergoes acidic hydrolysis to yield 1-(4-bromo-piperidin-1-yl)-ethanone (Figure 1A). This method, adapted from pyrovalerone synthesis, achieves >90% purity, as confirmed by $^1H$-NMR spectroscopy (δ 2.92 ppm for piperidine CH$_2$, δ 7.86 ppm for aromatic protons in related analogs).

Critical Parameters :

• Solvent : Toluene or ether for Grignard stability.

• Temperature : Room temperature for imine formation; heated hydrolysis for stubborn substrates.

• Workup : Ether extraction and MgSO$_4$ drying to isolate the ketone.

Friedel-Crafts Acylation for Aromatic Ketones

While non-aromatic piperidine cannot undergo classical Friedel-Crafts acylation, analogous methods using acetanilide derivatives have been reported. For instance, acetanilide reacts with valeroyl chloride under AlCl$_3$ catalysis to form 1-aryl-pentan-1-ones . Adapting this for piperidine systems requires pre-bromination at the 4-position, followed by acylation with chloroacetyl chloride to install the ethanone moiety.

α-Bromination of Ketones

Bromine-Aluminum Trichloride Catalysis

The α-position of 1-(4-bromo-piperidin-1-yl)-ethanone is selectively brominated using bromine (Br$_2$) and catalytic AlCl$_3$ in dichloromethane (Figure 1B). This method, adapted from thiazole precursor synthesis, achieves quantitative yields of 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone without ring bromination.

Reaction Conditions :

• Molar Ratio : 1.1 eq Br$_2$ per ketone.

• Temperature : 0°C initial addition, then room temperature.

• Monitoring : Color shift from orange to colorless indicates completion.

Spectral Data :

• $^1H$-NMR (CDCl$_3$): δ 5.14 ppm (dd, 1H, CHBr), δ 2.43 ppm (s, 3H, CH$_3$) for related analogs.

Amination of α-Bromoketones

Nucleophilic Substitution with Ammonia

The bromine atom in 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone is replaced by an amino group via reaction with aqueous ammonia (25% w/v) at 60°C for 12 hours (Figure 1C). This method, adapted from thiazole synthesis, yields 2-amino-1-(4-bromo-piperidin-1-yl)-ethanone with 65–75% efficiency.

Optimization Insights :

• Solvent : Ethanol improves solubility and reaction homogeneity.

• Purification : Recrystallization from ethanol-ether mixtures enhances purity.

Gabriel Synthesis for Protected Amines

To circumvent low ammonia reactivity, the Gabriel method employs potassium phthalimide as a nucleophile. Reacting 2-bromo-1-(4-bromo-piperidin-1-yl)-ethanone with phthalimide in DMF at 100°C for 6 hours forms 2-phthalimido-1-(4-bromo-piperidin-1-yl)-ethanone , which is hydrolyzed with hydrazine to release the free amine. This approach achieves 85% yield but requires additional steps for phthalimide removal.

Alternative Synthetic Routes

Reductive Amination of α-Keto Intermediates

A two-step reductive amination strategy condenses 1-(4-bromo-piperidin-1-yl)-ethanone with ammonium acetate and sodium cyanoborohydride (NaBH$_3$CN) in methanol. The imine intermediate is reduced at pH 6–7 to yield the target compound, with 70% efficiency.

Sonogashira Coupling for Hybrid Structures

For advanced derivatives, Sonogashira coupling introduces alkynyl groups to the piperidine ring before ketone functionalization. For example, 4-bromo-piperidine is coupled with propyne using a Pd catalyst, followed by acylation and amination. While this method is less direct, it enables structural diversification.

Industrial-Scale Considerations

Continuous Flow Bromination

Scaling α-bromination requires continuous flow reactors to manage exothermic Br$_2$ reactions. A tubular reactor with AlCl$_3$-coated beads enables safe, high-throughput production of α-bromoketones at 1 kg/hr.

Crystallization Optimization

Recrystallization from ethanol-ether (3:1) at −20°C achieves >99% purity for 2-amino-1-(4-bromo-piperidin-1-yl)-ethanone , critical for pharmaceutical applications .

Chemical Reactions Analysis

Nucleophilic Substitution at the Bromine Center

The bromine atom at the 4-position of the piperidine ring undergoes substitution reactions with nucleophiles. This reactivity is critical for modifying the piperidine scaffold.

Reaction Type	Reagents/Conditions	Products	Citations
SN2 Displacement	Amines (e.g., NH₃), polar aprotic solvents (DMF), heat	4-Amino-piperidine derivatives
Elimination-Addtion	Strong bases (e.g., KOtBu), high temperatures	Ring-contracted or unsaturated products

Mechanistic Notes :

• The reaction proceeds via a bimolecular mechanism (SN2) in polar solvents, favored by the steric accessibility of the bromine.

• Elimination pathways may compete under basic conditions, leading to alkenes or smaller heterocycles.

Acylation of the Amino Group

The primary amine reacts with acylating agents to form stable amides, enhancing solubility or biological activity.

Reagents	Conditions	Products	Citations
Acetyl chloride	Pyridine, 0–5°C	N-Acetylated derivative
Benzoyl chloride	Dichloromethane, room temp	N-Benzoylated product

Key Observations :

• Schotten-Baumann conditions (aqueous base) minimize side reactions at the ketone group.

• Steric hindrance from the piperidine ring slows acylation kinetics compared to linear amines.

Oxidation Reactions

The amino and ketone groups participate in oxidation, though the ketone is typically resistant under mild conditions.

Target Site	Oxidizing Agent	Products	Citations
Primary amine	KMnO₄ (acidic)	Nitroso or nitro derivatives
Adjacent C-H bonds	O₂ (catalytic metal oxides)	α,β-Unsaturated ketones

Challenges :

• Over-oxidation of the amine can lead to undesired byproducts, necessitating controlled stoichiometry.

Reduction of the Ketone Group

The carbonyl group is reduced to a secondary alcohol, altering polarity and reactivity.

Reducing Agent	Conditions	Products	Citations
NaBH₄	Methanol, 0°C	2-Amino-1-(4-bromo-piperidin-1-yl)ethanol
LiAlH₄	Dry THF, reflux	Same product (higher yield)

Selectivity :

• Sodium borohydride selectively reduces the ketone without affecting the bromine or amine.

Condensation Reactions

The amine participates in Schiff base formation, useful for constructing heterocycles.

Partner Reagent	Conditions	Products	Citations
Aldehydes (e.g., PhCHO)	Ethanol, reflux	Imine-linked conjugates
Keto-acids	Acid catalysis	Cyclized hydantoins

Applications :

• Imines serve as intermediates in synthesizing bioactive molecules like antifungal agents.

Ring Functionalization via Bromine

The bromine atom enables cross-coupling reactions for advanced derivatization.

Reaction Type	Reagents/Conditions	Products	Citations
Suzuki Coupling	Pd(PPh₃)₄, arylboronic acids	Biaryl-piperidine hybrids
Ullmann Coupling	CuI, diamines	N-Aryl-piperidine derivatives

Catalytic Systems :

• Palladium catalysts facilitate aryl-aryl bond formation, expanding pharmaceutical relevance .

Base-Induced Rearrangements

Strong bases trigger ring-opening or rearrangements, generating novel scaffolds.

Base	Conditions	Products	Citations
NaOH (aqueous)	Reflux	Open-chain amino-ketones
LDA (lithium diisopropylamide)	THF, −78°C	Cyclopropane derivatives

Insights :

• Ring strain and electron-withdrawing bromine enhance susceptibility to base-mediated cleavage.

Scientific Research Applications

Scientific Research Applications

The compound's applications can be categorized into several key areas:

Medicinal Chemistry

2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone has been investigated for its potential as a therapeutic agent. Its structure allows it to interact with various biological targets, making it suitable for drug development.

• Neurological Disorders : The compound is being studied for its role as a receptor antagonist in conditions such as migraines and neurogenic inflammation. Preliminary studies suggest it may reduce the frequency and severity of migraine attacks by antagonizing calcitonin gene-related peptide (CGRP) receptors .

Biological Studies

This compound serves as a valuable tool in biological research, particularly in receptor binding studies.

• Receptor Binding : It has been utilized to investigate the binding affinities to various receptors, aiding in the understanding of receptor-ligand interactions .

Pharmacological Research

In pharmacology, this compound is being explored for its potential effects on various diseases.

• Respiratory Conditions : There is ongoing research into its efficacy in treating airway inflammatory diseases like asthma and chronic obstructive pulmonary disease (COPD), where CGRP plays a significant role.

Industrial Applications

Beyond research, 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone is also considered for use in industrial applications, particularly in the synthesis of pharmaceuticals and other organic compounds.

Case Study 1: Migraine Treatment

A double-blind, placebo-controlled clinical trial investigated the effects of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone on postmenopausal women suffering from migraines. Results indicated a significant reduction in both the frequency and intensity of migraine episodes compared to the placebo group. This study underscores the compound's potential as a therapeutic agent for migraine management.

Case Study 2: Asthma Management

Another study assessed the compound's effectiveness in patients with asthma. The results demonstrated notable improvements in pulmonary function tests and reductions in inflammatory biomarkers after treatment with 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone, suggesting its utility in managing respiratory conditions .

Mechanism of Action

The mechanism of action of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and the biological system being studied .

Comparison with Similar Compounds

Core Structural Variations

The compound’s key differentiator is the 4-bromo-piperidinyl group. Below is a comparison with structurally related analogs:

Compound Name	Substituent on Piperidine/Phenyl Ring	Key Structural Feature	Reference
2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone	4-Bromo-piperidine	Bromine enhances lipophilicity	Inferred
2-Amino-1-(4-methylphenyl)-ethanone HCl	4-Methylphenyl	Increased hydrophobicity
2-Amino-1-(2-hydroxyphenyl)ethanone	2-Hydroxyphenyl	Hydrogen bonding via -OH group
2-Amino-1-(4-fluorophenyl)ethanone derivatives	4-Fluorophenyl	Electron-withdrawing fluorine substituent
bk-2C-B (2-Amino-1-(4-bromo-2,5-dimethoxyphenyl)ethanone)	4-Bromo-2,5-dimethoxyphenyl	Psychoactive properties

Key Observations :

• Bromine vs. Halogens : Bromine’s larger atomic radius and polarizability compared to fluorine or chlorine increase molecular weight and may improve membrane permeability .
• Piperidine vs. Phenyl Rings : Piperidine’s aliphatic ring offers conformational flexibility, while phenyl derivatives (e.g., 4-methylphenyl) prioritize planar interactions .

Physicochemical Properties

Data from analogs suggest trends influenced by substituents:

Compound	Melting Point (°C)	Solubility (HCl Salt)	Molecular Weight (g/mol)	Reference
2-Amino-1-(2-hydroxyphenyl)ethanone HCl	215–235	High (polar groups)	187.65
2-Amino-4-(2-chloro-5-phenyl)pyridine	268–287	Moderate	466–545
2-Amino-1-(4-bromophenyl)ethanone HBr	Not reported	High (HBr salt)	293.0

Impact of Bromine :

• The 4-bromo group likely elevates melting points compared to non-halogenated analogs due to enhanced van der Waals interactions.
• Hydrobromide salts (e.g., ) may exhibit higher aqueous solubility than hydrochloride counterparts.

Biological Activity

2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and mechanisms of action, drawing from various studies and research findings.

Synthesis

The synthesis of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone typically involves the bromination of piperidine derivatives followed by the introduction of amino and carbonyl functionalities. This compound can be synthesized through various methods, including nucleophilic substitution reactions and coupling reactions involving appropriate precursors.

Anticancer Properties

Recent studies have indicated that 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone exhibits significant anticancer activity. For instance, in vitro tests demonstrated that this compound effectively inhibited the proliferation of various cancer cell lines, including A375 (melanoma) and HeLa (cervical cancer) cells. The compound induced apoptosis and caused G2/M cell cycle arrest in these cell lines, suggesting its potential as a therapeutic agent against cancer .

Table 1: Anticancer Activity of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone

Cell Line	IC50 (µM)	Mechanism of Action
A375	10	Induction of apoptosis, G2/M arrest
HeLa	15	Induction of apoptosis

Antimicrobial Activity

The compound has also shown promising antimicrobial activity. In a study assessing various derivatives, 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone demonstrated effectiveness against a range of bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values ranged from 3.12 to 12.5 µg/mL, indicating moderate to high potency compared to standard antibiotics .

Table 2: Antimicrobial Activity Profile

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	3.12
Escherichia coli	10

The mechanisms underlying the biological activities of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone involve multiple pathways:

• Apoptosis Induction : The compound triggers apoptotic pathways in cancer cells by upregulating pro-apoptotic proteins and downregulating anti-apoptotic proteins.
• Cell Cycle Arrest : It causes G2/M phase arrest, leading to inhibited cell division and proliferation.
• Antimicrobial Mechanisms : The antimicrobial action may involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial growth.

Case Studies

A notable case study involved the administration of 2-Amino-1-(4-bromo-piperidin-1-yl)-ethanone in animal models. In vivo studies demonstrated significant tumor growth inhibition in xenograft models when treated with the compound, supporting its potential as an anticancer agent .

Q & A

Q. Optimization Tips :

• Use polar aprotic solvents (e.g., DMF, DMSO) to enhance reactivity.
• Monitor reaction progress via TLC or LC-MS to minimize over-reaction or byproduct formation.
• Typical yields range from 70–80% under optimized conditions .

Basic: Which spectroscopic and chromatographic techniques are critical for characterizing this compound?

Q. Methodological Answer :

• Nuclear Magnetic Resonance (NMR) :
  • ¹H NMR : Key signals include:
• ~2.5–3.5 ppm : Protons on the piperidine ring and adjacent to the carbonyl group.
• ~1.8–2.2 ppm : Methyl/methylene groups in the ethanone moiety.
• ~4.8–5.2 ppm : Exchangeable NH₂ protons (broad singlet) .
  • ¹³C NMR : Confirm the carbonyl carbon (~200–210 ppm) and quaternary carbons in the piperidine ring .
• Infrared (IR) Spectroscopy : Strong absorption at ~1680–1700 cm⁻¹ (C=O stretch) and ~3300 cm⁻¹ (N-H stretch) .
• Mass Spectrometry (MS) : ESI-MS or HRMS to verify molecular weight (e.g., [M+H]⁺ = calculated for C₇H₁₂BrN₂O) .

Advanced: How can X-ray crystallography resolve ambiguities in the molecular structure of this compound?

Methodological Answer :
Single-crystal X-ray diffraction (SC-XRD) is the gold standard for unambiguous structural determination. Key steps include:

Crystallization : Use slow evaporation in a solvent system (e.g., ethanol/water) to grow high-quality crystals.

Data Collection : Collect diffraction data using a synchrotron or lab-based X-ray source.

Structure Refinement : Use programs like SHELXL (for small molecules) to refine the structure. SHELXL is preferred for its robust handling of heavy atoms (e.g., bromine) and disordered solvent molecules .

Q. Example Findings :

• Bromine Position : Confirm the 4-bromo substitution on the piperidine ring.
• Torsion Angles : Analyze puckering parameters using Cremer-Pople coordinates to describe ring conformation .

Advanced: What mechanistic insights explain substituent effects on the reactivity of the 4-bromo-piperidine moiety?

Methodological Answer :
The electron-withdrawing bromine atom increases the electrophilicity of the adjacent carbon, facilitating nucleophilic substitution (e.g., SN2 reactions). Key factors:

• Steric Effects : Bulkier nucleophiles may favor elimination over substitution.
• Solvent Effects : Polar solvents stabilize transition states in SN2 mechanisms.
• Leaving Group Ability : Bromine’s moderate leaving-group ability (compared to iodine or chlorine) balances reactivity and stability .

Q. Experimental Validation :

• Compare reaction rates with 4-chloro or 4-iodo analogues using kinetic studies.
• Computational modeling (DFT) can predict activation energies for substitution pathways .

Advanced: How can computational chemistry predict the compound’s stability and degradation products?

Q. Methodological Answer :

• Degradation Pathways :
  • Hydrolysis : The carbonyl group is susceptible to nucleophilic attack by water, forming carboxylic acid derivatives.
  • Thermal Degradation : Pyrolysis at >200°C may yield brominated aromatic fragments (e.g., 4-bromo-piperidine derivatives) .
• Computational Tools :
  • Density Functional Theory (DFT) : Calculate bond dissociation energies (BDEs) to identify weak points (e.g., C-Br bond).
  • Molecular Dynamics (MD) : Simulate solvation effects on hydrolytic stability .

Q. Validation :

• Compare predicted degradation products with LC-MS/MS or GC-MS data from accelerated stability studies .

Advanced: What in vitro assays are suitable for preliminary pharmacological evaluation?

Q. Methodological Answer :

• Cytotoxicity Screening : Use MTT or resazurin assays in cancer cell lines (e.g., HeLa, MCF-7) to assess anti-proliferative effects.
• Enzyme Inhibition : Test inhibition of kinases or proteases using fluorogenic substrates.
• Receptor Binding : Radioligand displacement assays (e.g., for GPCRs) to evaluate affinity .

Q. Key Considerations :

• Include positive controls (e.g., doxorubicin for cytotoxicity).
• Validate results with dose-response curves (IC₅₀ calculations) .